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Compound of Interest

Compound Name: LF 57

Cat. No.: B1168334 Get Quote

For laboratory personnel, including researchers, scientists, and drug development

professionals, the proper handling and disposal of chemical waste are paramount to ensuring a

safe and compliant work environment. This guide provides detailed, step-by-step procedures

for the disposal of LF 57, which is presumed to be Lanthanum (La), a chemical element with

the atomic number 57.[1][2][3]

Immediate Safety and Handling Precautions
Before beginning any disposal process, ensure all relevant safety protocols are in place.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses with side shields or goggles, chemical-resistant gloves, and a lab coat.[3] For

operations that may generate dust, a NIOSH/MSHA-approved respirator is necessary.[3]

Ventilation: Work in a well-ventilated area to avoid the inhalation of dust or fumes.[4]

Ignition Sources: Keep flammable solids, such as Lanthanum metal powder, away from heat,

sparks, and open flames.[2][4] Use non-sparking tools when handling metallic Lanthanum.[2]

[3]

Water Contact: Avoid contact of metallic Lanthanum with water, as it can react to produce

flammable hydrogen gas.[2][3][5]
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The following table summarizes key quantitative data for Lanthanum and some of its common

compounds.

Property
Lanthanum
(Solid)

Lanthanum (III)
Oxide

Lanthanum (III)
Sulfide

Lanthanum (III)
Chloride
(Hydrated)

CAS Number 7439-91-0 1312-81-8 12031-49-1 20211-76-1

GHS

Classification

Flammable Solid,

Category 2

Skin Irritation,

Category 2; Eye

Irritation,

Category 2A;

STOT SE,

Category 3

Skin Irritation,

Category 2; Eye

Irritation,

Category 2A;

STOT SE,

Category 3

Skin Irritation,

Category 2; Eye

Irritation,

Category 2A

Hazard

Statements

H228:

Flammable solid

H315: Causes

skin irritation;

H319: Causes

serious eye

irritation; H335:

May cause

respiratory

irritation

H261: In contact

with water

releases

flammable

gases; H315:

Causes skin

irritation; H319:

Causes serious

eye irritation;

H335: May

cause respiratory

irritation

Not explicitly

provided in

search results

Incompatible

Materials

Water, strong

acids, strong

oxidizing agents,

halogens[2][3]

Strong acids
Water, strong

acids

Strong oxidizing

agents, strong

acids,

moisture[6]

Experimental Protocols: Disposal Procedures
The following are detailed, step-by-step methodologies for the proper disposal of Lanthanum

and its compounds.
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Disposal of Solid Lanthanum Metal and Alloys:

Collection: Carefully sweep or scoop the solid Lanthanum waste into a designated, clearly

labeled, and closed container.[2][4] Avoid creating dust.[2]

Container Labeling: Label the container as "Hazardous Waste: Lanthanum Metal" and

include the date of accumulation.

Storage: Store the sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials.[2][3]

Waste Pickup: Arrange for a licensed hazardous waste disposal company to collect the

waste. Do not mix with other waste streams.[5]

Disposal of Lanthanum Compounds (Oxides, Sulfides, Chlorides, etc.):

Collection: Using appropriate PPE, carefully collect the waste compound into a suitable,

sealed container. For spills, sweep up the material and place it in the container.[4][7]

Container Labeling: Label the container with "Hazardous Waste," the full chemical name of

the Lanthanum compound, and the date.

Storage: Store the container in a secure, designated waste accumulation area, segregated

from incompatible materials.

Final Disposal: The waste must be disposed of by a licensed hazardous waste contractor.[8]

[9] Depending on the compound and local regulations, this may involve incineration in a

chemical incinerator equipped with an afterburner and scrubber.[5]

Disposal of Contaminated Materials:

Collection: Any materials, such as gloves, wipes, or labware, that are contaminated with

Lanthanum or its compounds should be collected in a separate, sealed container.

Labeling: Label the container as "Hazardous Waste: Lanthanum Contaminated Debris."

Disposal: Dispose of the container through a certified hazardous waste disposal service.

Handle uncleaned containers and contaminated packaging as you would the product itself.
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[1][5]

Aqueous Solutions Containing Lanthanum:

Neutralization (if applicable): If the solution is acidic or basic, neutralize it to a pH between 6

and 8.

Precipitation: In some cases, Lanthanum can be precipitated from the solution. This should

only be performed by trained personnel following a validated laboratory procedure.

Collection: Collect the aqueous waste in a clearly labeled, sealed container.

Disposal: Arrange for disposal through a licensed hazardous waste facility. Do not pour

Lanthanum-containing solutions down the drain.[1][2]

Mandatory Visualizations
Diagram of Lanthanum Waste Disposal Workflow
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Step 1: Identification & Segregation

Step 2: Containment & Labeling

Step 3: Storage & Disposal

Identify Waste Type

Solid Lanthanum Lanthanum Compounds Contaminated Materials Aqueous Solutions

Seal in Labeled Container
(Hazardous Waste: Lanthanum Metal)

Seal in Labeled Container
(Hazardous Waste: [Compound Name])

Seal in Labeled Container
(Hazardous Waste: Contaminated Debris)

Collect in Labeled Container
(Hazardous Waste: Aqueous Lanthanum)

Store in Cool, Dry, Ventilated Area Store in Designated Area

Arrange Licensed Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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